Cas no 162976-08-1 (2,4-Dietrhoxy-M-tolualdehyde)

• Product Name: 2,4-Dietrhoxy-M-tolualdehyde
• CAS No: 162976-08-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD00192017
• CID: 1344317
• PubChem ID: 688197
• Update Time: 2025-04-20

2,4-Dietrhoxy-M-tolualdehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-diethoxy-M-tolualdehyde
• SALOR-INT L300888-1EA
• 2,4-Dietrhoxy-M-tolualdehyde
• 2,4-DIETHOXY-3-METHYLBENZALDEHYDE
• Benzaldehyde, 2,4-diethoxy-3-methyl-
• AKOS024411379
• DTXSID30350828
• MFCD00192017
• InChI=1/C12H16O3/c1-4-14-11-7-6-10(8-13)12(9(11)3)15-5-2/h6-8H,4-5H2,1-3H
• DB-422489
• 162976-08-1
• SCHEMBL7704421

• MDL： MFCD00192017
• Inchi： 1S/C12H16O3/c1-4-14-11-7-6-10(8-13)12(9(11)3)15-5-2/h6-8H,4-5H2,1-3H3
• InChI Key： NLDIABAZQRPFHD-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C=O)=CC=C(C=1C)OCC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.055 g/mL at 25 °C(lit.)
• Melting Point: 31-34 °C(lit.)
• Boiling Point: 287.45°C (rough estimate)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.535(lit.)
• PSA: 35.53

2,4-Dietrhoxy-M-tolualdehyde Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers